N-benzyl-2-(3-(4-methoxybenzyl)-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide

• IUPAC Name: N-benzyl-2-[3-[(4-methoxyphenyl)methyl]-8-methyl-4-oxopyrimido[5,4-b]indol-5-yl]acetamide
• InChI: InChI=1S/C28H26N4O3/c1-19-8-13-24-23(14-19)26-27(32(24)17-25(33)29-15-20-6-4-3-5-7-20)28(34)31(18-30-26)16-21-9-11-22(35-2)12-10-21/h3-14,18H,15-17H2,1-2H3,(H,29,33)
• InChI Key: AOXUHVLCUYGOBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C3=C2N=CN(C3=O)CC4=CC=C(C=C4)OC)CC(=O)NCC5=CC=CC=C5
• Molecular Formula: C28H26N4O3
• Molecular Weight: 466.5 g/mol

Description

The compound is a complex organic molecule with multiple functional groups, including a benzyl group, a methoxybenzyl group, and a pyrimidoindolone group. These functional groups suggest that the compound may have interesting chemical properties and potential applications in fields like medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple functional groups and a large number of atoms. The exact structure would need to be determined using techniques such as X-ray crystallography.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For example, the benzyl group could potentially undergo reactions at the benzylic position. The pyrimidoindolone group might also be reactive.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the presence of polar functional groups. Its melting and boiling points would be influenced by factors such as molecular weight and intermolecular forces.

Scientific Research Applications

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Chemical Synthesis and Derivatives

Understanding the chemical synthesis and derivatives of this compound is essential for further exploration. Researchers have investigated related compounds, such as benzyl alcohols with methoxy and iodo substituents:

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Biological Activity and Medicinal Chemistry

While research on this compound’s biological activity is limited, its structural features suggest potential applications in medicinal chemistry:

Notake, T., Akeda, M., Okada, S., Hosobata, T., Yamagata, Y., & Minamide, H. (2019). Characterization of all second-order nonlinear-optical coefficients of organic N-benzyl-2-methyl-4-nitroaniline crystal. Scientific Reports, 9(1), 14853. Read moreThermo Scientific Chemicals. (Product information). LinkMilliporeSigma. (Product information). Link

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and toxicity. Proper safety data sheets should be consulted before handling this compound.